N-methyl-N,1-diphenylpyrazole-3-carboxamide

• IUPAC Name: N-methyl-N,1-diphenylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H15N3O/c1-19(14-8-4-2-5-9-14)17(21)16-12-13-20(18-16)15-10-6-3-7-11-15/h2-13H,1H3
• InChI Key: GSOLSLDRDCOLGA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=NN(C=C2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

N-methyl-N,1-diphenylpyrazole-3-carboxamide (known as DMPA) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. DMPA is a pyrazole derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of DMPA is not fully understood. However, it has been suggested that DMPA may act by inhibiting the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics.
Biochemical and Physiological Effects:
DMPA has been shown to have various biochemical and physiological effects. In vitro studies have shown that DMPA inhibits the growth of cancer cells and fungi. In vivo studies have shown that DMPA has antitumor and antiviral activity. DMPA has also been shown to have herbicidal activity and to promote plant growth.

Advantages and Limitations for Lab Experiments

DMPA has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it has a wide range of potential applications in various fields. However, one limitation is that the mechanism of action of DMPA is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that DMPA has low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on DMPA. One direction is to further investigate its mechanism of action and to identify its molecular targets. Another direction is to explore its potential applications in various fields, such as materials science and agriculture. Additionally, further studies are needed to determine the optimal dosage and administration of DMPA for its various applications.

Synthesis Methods

DMPA can be synthesized through various methods, including the reaction of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid with N-methylmorpholine and 1,1'-carbonyldiimidazole in the presence of a base. Another method involves the reaction of 1,3-diphenyl-1H-pyrazole-4-carboxylic acid with N-methyl-N-phenylamine and 1,1'-carbonyldiimidazole in the presence of a base. The yield of DMPA using these methods is around 60-80%.

Scientific Research Applications

DMPA has been studied extensively for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, DMPA has been shown to have anticancer, antifungal, and antiviral properties. In agriculture, DMPA has been used as a plant growth regulator and herbicide. In materials science, DMPA has been used as a monomer in the synthesis of polymers.